Cas no 201287-92-5 (ethyl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

Ethyl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a tetrahydropyrimidine derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a 3,4,5-trimethoxyphenyl group, which may contribute to biological activity, particularly in modulating enzyme interactions or receptor binding. The ethyl carboxylate moiety enhances solubility and reactivity, facilitating further derivatization. This compound is of interest for its role as a synthetic intermediate in the development of bioactive molecules, including kinase inhibitors or antimicrobial agents. Its crystalline form and defined stereochemistry allow for precise characterization, making it suitable for research in medicinal chemistry and drug discovery.
ethyl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate structure
201287-92-5 structure
Product Name:ethyl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate
CAS No:201287-92-5
MF:C17H22N2O6
MW:350.366384983063
CID:1394804
PubChem ID:332932
Update Time:2025-10-28

ethyl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarboxylic acid,1,2,3,4-tetrahydro-6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-, ethylester
    • ethyl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate
    • AKOS000512868
    • Oprea1_609580
    • SR-01000407728-1
    • HMS558D21
    • MixCom6_000927
    • CCG-1551
    • VU0488517-1
    • F0581-0285
    • CCG-10366
    • 5-Pyrimidinecarboxylic acid, 1,2,3,4-tetrahydro-6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-, ethyl ester
    • NSC-332466
    • Z47751391
    • CDS1_004319
    • CBMicro_023903
    • NSC772461
    • ethyl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-pyrimidine-5-carboxylate
    • NSC-772461
    • Oprea1_217872
    • STK364060
    • 201287-92-5
    • AKOS016056015
    • NSC332466
    • Maybridge1_005895
    • DivK1c_005359
    • BIM-0023866.P001
    • SR-01000407728
    • Inchi: 1S/C17H22N2O6/c1-6-25-16(20)13-9(2)18-17(21)19-14(13)10-7-11(22-3)15(24-5)12(8-10)23-4/h7-8,14H,6H2,1-5H3,(H2,18,19,21)
    • InChI Key: DRYINFWYQWTQOV-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=C(C)NC(NC1C1C=C(C(=C(C=1)OC)OC)OC)=O)=O

Computed Properties

  • Exact Mass: 350.148
  • Monoisotopic Mass: 350.148
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 521
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 95.1Ų

ethyl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate Pricemore >>

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Additional information on ethyl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate

ethyl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate

The compound ethyl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate, with the CAS number 201287-92-5, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydropyrimidines, which are known for their diverse biological activities and potential applications in drug development.

Recent studies have highlighted the importance of tetrahydropyrimidines as scaffolds for various bioactive molecules. The structure of this compound is characterized by a tetrahydropyrimidine ring system with several substituents that contribute to its unique properties. The presence of a methyl group at position 6 and an oxo group at position 2 introduces steric and electronic effects that can influence its interactions with biological targets.

The substituent at position 4 is a 3,4,5-trimethoxyphenyl group, which is known for its strong electron-donating properties due to the methoxy groups attached to the aromatic ring. This substitution pattern not only enhances the stability of the molecule but also plays a crucial role in modulating its pharmacokinetic properties such as solubility and bioavailability.

In terms of synthesis, this compound can be prepared through a variety of methods including nucleophilic substitution reactions or condensation reactions involving appropriate precursors. The choice of synthetic pathway often depends on the availability of starting materials and the desired yield and purity of the final product.

Recent research has focused on exploring the potential therapeutic applications of this compound. Studies have suggested that it may exhibit anti-inflammatory and antioxidant activities due to its structural similarity to known bioactive compounds. Additionally, its ability to interact with specific biological targets such as enzymes or receptors makes it a promising candidate for further investigation in drug discovery programs.

The CAS number 201287-92-5 serves as a unique identifier for this compound in chemical databases worldwide. This ensures that researchers can accurately reference and retrieve information about this compound in scientific literature and regulatory documents.

In conclusion, ethyl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a fascinating molecule with potential applications in various areas of chemistry and biology. Its unique structure and promising biological properties make it an attractive target for further research and development.

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